Cas no 17205-02-6 (ethyl 3-hydroxycyclobutane-1-carboxylate)

• Product Name: ethyl 3-hydroxycyclobutane-1-carboxylate
• CAS No: 17205-02-6
• MF: C₇H₁₂O₃
• MW: 144.168382644653
• MDL: MFCD09758972
• CID: 843038
• PubChem ID: 21716982
• Update Time: 2025-06-08

ethyl 3-hydroxycyclobutane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-hydroxycyclobutanecarboxylate
• 3-HYDROXY-CYCLOBUTANECARBOXYLIC ACID ETHYL ESTER
• Cyclobutanecarboxylic acid, 3-hydroxy-, ethyl ester
• Ethyl-3-hydroxycyclobutanecarboxylate
• 3-Hydroxycyclobutanecarboxylic acid ethyl ester
• Ethyl 3-hydroxycyclobutan...
• ethyl 3-hydroxycyclobutane-1-carboxylate
• MFCD09758972
• SB11435
• CYCLOBUTANECARBOXYLIC ACID, 3-HYDROXY-, ETHYL ESTER, CIS-
• AM20070597
• trans-3-Hydroxycyclobutanecarboxylic acid ethyl ester
• CS-0049384
• 17205-02-6
• Ethyl cis-3-hydroxycyclobutanecarboxylate
• SY033610
• cis-Ethyl3-hydroxycyclobutanecarboxylate
• P11948
• DTXSID90938085
• EN300-313970
• CYCLOBUTANECARBOXYLIC ACID, 3-HYDROXY-, ETHYL ESTER, TRANS-
• trans-ethyl 3-hydroxycyclobutanecarboxylate
• AMY34462
• J-512646
• (1r,3r)-Ethyl 3-hydroxycyclobutanecarboxylate
• (cis)-ethyl 3-hydroxycyclobutanecarboxylate
• PB10706
• SY098934
• Cyclobutanecarboxylic acid, 3-hydroxy-, ethyl ester, trans- (9CI)
• AS-51124
• SCHEMBL1693069
• MFCD16875692
• CS-0053099
• FT-0716505
• (1S,3S)-Ethyl 3-hydroxycyclobutanecarboxylate
• CS-0044007
• ethyl (1s,3s)-3-hydroxycyclobutane-1-carboxylate
• SY099004
• 160351-97-3
• 160351-88-2
• cis-Ethyl 3-hydroxycyclobutanecarboxylate
• Cyclobutanecarboxylic acid, 3-hydroxy-, ethyl ester, cis- (9CI)
• ethyl 3-hydroxy-cyclobutane-carboxylate
• AMY34111
• SCHEMBL8712493
• A881895
• CS1377
• DS-13938
• A883218
• SB12128
• MFCD16875691
• SCHEMBL8707238
• SCHEMBL18855399
• AKOS016846007
• KTVUZBJHOAPDGC-OLQVQODUSA-N
• A883217
• AKOS006329473
• KTVUZBJHOAPDGC-UHFFFAOYSA-N
• ETHYL (1R,3R)-3-HYDROXYCYCLOBUTANE-1-CARBOXYLATE
• Ethyl trans-3-hydroxycyclobutanecarboxylate
• AC-31808
• cis-3-Hydroxycyclobutanecarboxylic acid ethyl ester
• AS-34060
• AKOS016005925
• ALBB-030467
• BBL102812
• DA-09336
• STL556620

• MDL： MFCD09758972
• Inchi： 1S/C7H12O3/c1-2-10-7(9)5-3-6(8)4-5/h5-6,8H,2-4H2,1H3
• InChI Key： KTVUZBJHOAPDGC-UHFFFAOYSA-N
• SMILES： OC1CC(C(=O)OCC)C1

Computed Properties

• Exact Mass: 144.07900
• Monoisotopic Mass: 144.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2
• XLogP3: 0.3

Experimental Properties

• Density: 1.180
• Boiling Point: 209 ºC
• Flash Point: 83 ºC
• Refractive Index: 1.4504
• PSA: 46.53000
• LogP: 0.32040

ethyl 3-hydroxycyclobutane-1-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,Room Temperature(BD214198)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on ethyl 3-hydroxycyclobutane-1-carboxylate

Comprehensive Overview of Ethyl 3-Hydroxycyclobutane-1-carboxylate (CAS No. 17205-02-6): Properties, Applications, and Industry Insights

Ethyl 3-hydroxycyclobutane-1-carboxylate (CAS No. 17205-02-6) is a specialized organic compound gaining traction in pharmaceutical and fine chemical industries due to its unique cyclobutane ring structure and functional versatility. This ester derivative, featuring both hydroxyl and carboxylate groups, serves as a critical building block in synthetic chemistry. Its molecular formula, C₇H₁₂O₃, and moderate polarity make it soluble in common organic solvents like ethanol and acetone, facilitating its use in multi-step reactions.

Recent trends highlight growing interest in sustainable synthesis methods for compounds like ethyl 3-hydroxycyclobutane-1-carboxylate. Researchers are exploring enzyme-catalyzed esterification and green solvent systems to reduce environmental impact—a topic frequently queried in academic search engines. The compound’s chiral center at the 3-position also sparks discussions about stereoselective synthesis, a hot topic in drug development forums.

In pharmaceutical applications, this compound acts as a precursor for bioactive cyclobutane derivatives. Its strained four-membered ring mimics rigid conformational motifs found in natural products, addressing frequent search queries like "cyclobutane in drug design" or "constrained ring systems for medicinal chemistry." Patent databases reveal its utility in developing kinase inhibitors and anti-inflammatory agents, aligning with industry demand for targeted therapies.

The material science sector utilizes CAS 17205-02-6 for designing high-performance polymers. Its bifunctional nature enables incorporation into polyester backbones, enhancing thermal stability—a property often searched alongside terms like "cyclobutane-based polymers". Analytical techniques such as HPLC purity testing (89-99% typical) and FTIR spectroscopy (characteristic C=O stretch at 1730 cm^-1) ensure quality control, addressing laboratory professionals’ common concerns.

Storage recommendations for ethyl 3-hydroxycyclobutane-1-carboxylate emphasize anhydrous conditions (desiccators at 2-8°C) to prevent ester hydrolysis—a practical detail frequently overlooked in technical sheets but highly searched by procurement specialists. Global suppliers typically offer quantities from 100mg to kilogram-scale, with pricing influenced by optical purity requirements (racemic vs. enantiopure).

Emerging studies investigate its role in flavor and fragrance formulations, capitalizing on subtle fruity notes—an application gaining attention in cosmetic chemistry circles. Regulatory status generally complies with REACH and TSCA frameworks, though users often search for "17205-02-6 safety data" to confirm workplace handling protocols.

Future research directions may explore continuous flow synthesis of this compound, responding to industry’s shift toward process intensification. Computational chemistry approaches (in silico modeling of its ring strain energy ~26 kcal/mol) provide additional value for researchers optimizing reaction conditions—a nexus between experimental and theoretical chemistry that dominates recent literature searches.